Cas no 62094-50-2 (1H-Inden-1-one, 2,3-dihydro-2-(1-piperidinylmethylene)-)

1H-Inden-1-one, 2,3-dihydro-2-(1-piperidinylmethylene)- structure
62094-50-2 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-(1-piperidinylmethylene)-
CAS No:62094-50-2
MF:C15H17NO
MW:227.301584005356
CID:458422
PubChem ID:71390035
Update Time:2025-04-19

1H-Inden-1-one, 2,3-dihydro-2-(1-piperidinylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 2,3-dihydro-2-(1-piperidinylmethylene)-
    • 2-(piperidin-1-ylmethylidene)-3H-inden-1-one
    • DTXSID40811975
    • 2-[(Piperidin-1-yl)methylidene]-2,3-dihydro-1H-inden-1-one
    • 62094-50-2
    • Inchi: 1S/C15H17NO/c17-15-13(11-16-8-4-1-5-9-16)10-12-6-2-3-7-14(12)15/h2-3,6-7,11H,1,4-5,8-10H2
    • InChI Key: WETHLXFOUDZGLF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC1=CN1CCCCC1

Computed Properties

  • Exact Mass: 227.13111
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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